(1R)-2-amino-1-(4-methylphenyl)ethan-1-ol

Specification

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: (1R)-2-amino-1-(4-methylphenyl)ethanol
• Standard InChI: InChI=1S/C9H13NO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,6,10H2,1H3/t9-/m0/s1
• Standard InChI Key: JHBXVBYRGVHEAH-VIFPVBQESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H](CN)O
• Canonical SMILES: CC1=CC=C(C=C1)C(CN)O

Introduction

(1R)-2-amino-1-(4-methylphenyl)ethan-1-ol is an organic compound belonging to the class of amino alcohols. Its molecular formula is C9H13NO, indicating it contains a phenyl ring with a methyl substituent, an amino group, and a hydroxyl group attached to an ethan-1-ol backbone. This compound is of interest in various scientific fields due to its unique structural properties and potential applications in medicinal chemistry and organic synthesis.

Synthesis Methods

The synthesis of (1R)-2-amino-1-(4-methylphenyl)ethan-1-ol typically involves several key steps, often starting from commercially available precursors. While specific synthesis routes are not detailed in the available literature, general methods for similar amino alcohols involve reactions such as reduction of nitro compounds or asymmetric synthesis using chiral catalysts.

Biological and Chemical Applications

Potential Applications	Description
Medicinal Chemistry	Building block for pharmaceuticals
Organic Synthesis	Versatile intermediate in chemical reactions
Biological Activities	Potential neuroprotective and antimicrobial effects

Analytical Techniques

The identity and purity of synthesized (1R)-2-amino-1-(4-methylphenyl)ethan-1-ol can be confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).